Cas no 2228711-71-3 (2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol)

• Product Name: 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol
• CAS No: 2228711-71-3
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5963655
• PubChem ID: 165697060
• Update Time: 2025-10-31

2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol
• 2228711-71-3
• 2-chloro-6-[1-(1-hydroxyethyl)cyclopropyl]phenol
• EN300-1992049

• Inchi： 1S/C11H13ClO2/c1-7(13)11(5-6-11)8-3-2-4-9(12)10(8)14/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： SLQNMGHFBRZITB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol

Introduction to 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol (CAS No. 2228711-71-3)

2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol, identified by the chemical abstracts service number 2228711-71-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a cyclopropyl ring with a phenolic moiety, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and hydroxyethyl substituents introduces diverse reactivity, making it a valuable scaffold for further functionalization and derivatization.

The structural framework of 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol consists of a benzene ring substituted at the 2-position with a chlorine atom, while the 6-position is linked to a cyclopropyl group that is, in turn, connected to a 1-(1-hydroxyethyl) side chain. This configuration imparts distinct electronic and steric properties, influencing its interaction with biological targets. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance binding affinity by restricting conformational flexibility, whereas the hydroxyethyl chain introduces polarity and potential hydrogen bonding capabilities.

In recent years, the exploration of heterocyclic compounds with appended functional groups has seen considerable growth, particularly in the development of novel therapeutic agents. The 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol scaffold aligns well with this trend, offering a versatile platform for designing molecules with tailored pharmacological profiles. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, given the ability of phenolic derivatives to modulate enzyme activity through covalent or non-covalent interactions.

One of the most compelling aspects of 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol is its synthetic accessibility. The compound can be readily prepared through multi-step organic transformations, starting from commercially available precursors such as chlorobenzene and cyclopropanecarboxylic acid derivatives. The introduction of the 1-(1-hydroxyethyl) group can be achieved via nucleophilic substitution reactions, while the cyclopropyl moiety can be incorporated using palladium-catalyzed cross-coupling strategies. These synthetic pathways highlight the compound's feasibility for large-scale production and further chemical manipulation.

The pharmacological relevance of 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol has been explored in several preclinical studies. Its structural features suggest potential activity against targets involved in inflammatory pathways and cancer progression. For instance, the phenolic hydroxyl group can serve as a hydrogen bond acceptor or participate in metal chelation, which is often exploited in drug design to enhance binding affinity. Additionally, the chlorine atom at the 2-position can act as a lipophilic anchor, facilitating membrane permeability and improving oral bioavailability.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify novel drug candidates. The 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol scaffold has been subjected to molecular docking simulations against various protein targets, including kinases and transcription factors. These studies have revealed promising interactions with enzymes implicated in cell signaling cascades relevant to neurological disorders and metabolic diseases. The ability to predict binding modes and affinity using computational tools has significantly accelerated the drug discovery process for this compound.

The role of 2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol as a building block for drug development extends beyond its direct biological activity. Its unique structural features make it an excellent candidate for generating libraries of derivatives through combinatorial chemistry or parallel synthesis techniques. By modifying either the cyclopropyl ring or the hydroxyethyl side chain, researchers can fine-tune physicochemical properties such as solubility, metabolic stability, and pharmacokinetic profiles. This flexibility underscores its importance as a versatile intermediate in medicinal chemistry.

In conclusion,2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol (CAS No. 2228711-71-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its synthesis is feasible through well-established organic methodologies, and its pharmacological profile suggests applications across multiple therapeutic areas. As computational tools continue to refine virtual screening processes and synthetic strategies evolve to enhance molecular diversity,2-chloro-6-1-(1-hydroxyethyl)cyclopropylphenol is poised to remain at the forefront of drug discovery efforts.